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Compound of Interest

Compound Name: Dimethyldioctadecylammonium

Cat. No.: B077308 Get Quote

CAS Number: 107-64-2

This technical guide provides a comprehensive overview of Dimethyldioctadecylammonium
chloride (DODAC), a versatile quaternary ammonium compound. Tailored for researchers,

scientists, and drug development professionals, this document delves into the core

physicochemical properties, synthesis, applications, and safety data of DODAC.

Chemical Identity and Properties
Dimethyldioctadecylammonium chloride, also known as distearyldimonium chloride, is a

cationic surfactant with the chemical formula C₃₈H₈₀ClN.[1] Its structure, featuring a central

nitrogen atom bonded to two methyl groups and two long-chain octadecyl groups, imparts

unique amphiphilic properties. This structure is key to its functionality in a wide range of

applications.

Table 1: Physicochemical Properties of Dimethyldioctadecylammonium Chloride
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Property Value Reference

CAS Number 107-64-2 [1]

Molecular Formula C₃₈H₈₀ClN [1]

Molecular Weight 586.50 g/mol

Appearance
White or yellowish-white waxy

solid or powder

Melting Point <25 °C [2]

Boiling Point Decomposes

Solubility

Virtually insoluble in water.

Soluble in organic solvents like

chloroform and ether.

[3]

log Kow 3.80

Synthesis
The synthesis of Dimethyldioctadecylammonium chloride is typically achieved through the

quaternization of a tertiary amine. A general experimental protocol is outlined below.

Experimental Protocol: Synthesis of
Dimethyldioctadecylammonium Chloride
Objective: To synthesize Dimethyldioctadecylammonium chloride via the reaction of

dioctadecylmethylamine with methyl chloride.

Materials:

Dioctadecylmethylamine

Methyl chloride

Sodium hydroxide (catalyst)

Alcoholic solvent (e.g., industrial alcohol or isopropanol)
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Reaction vessel with reflux condenser, stirrer, and temperature control

Procedure:

In a reaction vessel, dissolve dioctadecylmethylamine in an alcoholic solvent.

Add a catalytic amount of sodium hydroxide to the mixture.

Introduce methyl chloride into the reaction mixture. The molar ratio of

dioctadecylmethylamine to methyl chloride should be approximately 1:1.

Heat the mixture to a reflux temperature of 75-95°C under a controlled pressure of ≤ 0.18

MPa.[4]

Maintain the reaction under reflux for 4-6 hours with continuous stirring.[4]

After the initial reaction period, maintain the temperature at 80-90°C for an additional 2-3

hours to ensure the completion of the reaction.[4]

Upon completion, the solvent can be removed under reduced pressure to yield the

Dimethyldioctadecylammonium chloride product.

The final product can be purified by recrystallization from a suitable solvent if necessary.

Logical Relationship: Synthesis of DODAC
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Reactants

Reaction Conditions

Work-up & Purification

Dioctadecylmethylamine Quaternization Reaction

Methyl Chloride

Sodium Hydroxide (catalyst)

Alcoholic Solvent

Reflux (75-95°C)

Pressure (≤ 0.18MPa)

Stirring

Solvent Removal Recrystallization Pure DODACCrude Product

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Dissolve DODAC and
Neutral Lipid in Ethanol

Form Thin Lipid Film
(Nitrogen Evaporation & Vacuum)

Hydrate Lipid Film
with Aqueous Buffer

Extrude through
Polycarbonate Membrane

Purify Liposomes
(Dialysis/Size Exclusion)

End

Na⁺Y⁻ (Reactant) Q⁺Y⁻ (in Organic Phase) RX (Substrate)

RY + Na⁺X⁻ (Products)Q⁺X⁻ (Catalyst)

Catalyst Regeneration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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